Cas no 2314394-69-7 (tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate)

• Product Name: tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate
• CAS No: 2314394-69-7
• MF: C₂₀H₂₅N₃O₂
• MW: 339.431404829025
• CID: 5290727
• Update Time: 2025-05-25

tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine-1(2H)-carboxylic acid, 6-(5-cyanospiro[2.3]hex-5-yl)-3,4-dihydro-, 1,1-dimethylethyl ester
• tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate

• Inchi： 1S/C20H25N3O2/c1-18(2,3)25-17(24)23-10-4-5-14-15(23)6-7-16(22-14)20(13-21)11-19(12-20)8-9-19/h6-7H,4-5,8-12H2,1-3H3
• InChI Key： UZKBWESUHCXTCT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2C(=NC(C3(C#N)CC4(CC4)C3)=CC=2)CCC1

Additional information on tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate

Introduction to Tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate (CAS No. 2314394-69-7)

Tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2314394-69-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The presence of a spirocyclic framework and a naphthyridine core makes it an intriguing candidate for further exploration in drug discovery and development.

The molecular structure of tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate features a tert-butyl group attached to a carboxylate moiety, which is further linked to a spiro[2.3]hexane ring substituted with a cyano group. The naphthyridine core provides a rigid scaffold that enhances the compound's stability and bioavailability. This structural arrangement not only contributes to its distinct chemical properties but also opens up possibilities for diverse applications in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes. The synthesis involves multi-step reactions that carefully construct the spirocyclic and heterocyclic components, ensuring high yield and purity. These synthetic methodologies are crucial for producing sufficient quantities of the compound for both laboratory studies and potential clinical trials.

The biological activity of tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate has been the focus of several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of novel therapeutic agents. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The spirocyclic moiety is believed to play a key role in modulating these interactions, making it a valuable scaffold for drug design.

One of the most compelling aspects of this compound is its ability to interact with biological targets in multiple ways. The cyano group can participate in hydrogen bonding and other non-covalent interactions, while the naphthyridine core provides additional binding sites. This versatility allows for the development of molecules with tailored pharmacological profiles. Researchers are exploring how modifications to the tert-butyl group and other substituents can fine-tune these interactions, leading to more effective and selective drug candidates.

In the context of drug discovery, tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate represents an important building block for generating libraries of compounds for high-throughput screening. Its unique structural features make it likely to bind to a wide range of targets, increasing the chances of identifying lead compounds with therapeutic potential. Furthermore, its synthetic accessibility allows for rapid exploration of structural analogs, which is essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The compound's potential applications extend beyond traditional small-molecule drugs. Its structural motifs are also relevant in materials science and agrochemicals, where similar heterocyclic frameworks are used to develop novel materials with specific functionalities. The spirocyclic structure, in particular, has been explored for its ability to enhance molecular rigidity and stability, which are desirable traits in many applications.

As research continues to uncover new biological activities and synthetic strategies for tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate, its importance in pharmaceutical chemistry is likely to grow. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits. The continued development of efficient synthetic routes will also be essential for scaling up production and making this compound more widely available for research purposes.

In conclusion,tert-butyl 6-(5-cyanospiro[2.3]hexan-5-yl)-3,4-dihydro-2H-1,5-naphthyridine-1-carboxylate (CAS No. 2314394-69-7) is a multifaceted compound with significant potential in drug discovery and beyond. Its unique structure and promising biological activities make it an attractive target for further investigation. As our understanding of its properties grows，so too does its potential to contribute to advancements in medicine and related fields.